Cas no 2002220-26-8 (4-(4-propylphenyl)oxolan-3-one)

• Product Name: 4-(4-propylphenyl)oxolan-3-one
• CAS No: 2002220-26-8
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• MDL: MFCD30476782
• CID: 5221610
• PubChem ID: 137701849
• Update Time: 2025-10-18

4-(4-propylphenyl)oxolan-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone, dihydro-4-(4-propylphenyl)-
• 4-(4-propylphenyl)oxolan-3-one

• MDL： MFCD30476782
• Inchi： 1S/C13H16O2/c1-2-3-10-4-6-11(7-5-10)12-8-15-9-13(12)14/h4-7,12H,2-3,8-9H2,1H3
• InChI Key： NYJGWOIBWWTDGB-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=C(CCC)C=C2)C(=O)C1

Additional information on 4-(4-propylphenyl)oxolan-3-one

Introduction to 4-(4-propylphenyl)oxolan-3-one (CAS No. 2002220-26-8)

4-(4-propylphenyl)oxolan-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 2002220-26-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound features an oxolane ring substituted with a 4-propylphenyl group, making it a versatile scaffold for medicinal chemistry applications. The unique structural motif of this molecule has garnered attention due to its potential in drug discovery, particularly in the development of novel therapeutic agents.

The chemical structure of 4-(4-propylphenyl)oxolan-3-one consists of a five-membered oxygen-containing heterocycle (oxolane) linked to a phenyl ring that is further substituted with an isopropyl group at the para position. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in designing molecules with specific biological activities. The oxolane ring, in particular, is a common motif in natural products and pharmaceuticals, known for its stability and ability to engage in hydrogen bonding interactions.

In recent years, there has been growing interest in oxolane derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that oxolane-containing compounds can exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 4-propylphenyl group in 4-(4-propylphenyl)oxolan-3-one enhances its interactability with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of 4-(4-propylphenyl)oxolan-3-one is its potential as a building block for more complex drug candidates. Researchers have utilized this compound in scaffold hopping strategies to develop novel molecules with improved pharmacokinetic profiles and target specificity. For instance, modifications to the 4-propylphenyl group or the oxolane ring have led to the discovery of new agents with enhanced efficacy and reduced toxicity.

The synthesis of 4-(4-propylphenyl)oxolan-3-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

From a computational chemistry perspective, 4-(4-propylphenyl)oxolan-3-one has been studied using various modeling techniques to predict its biological activity and interaction with target proteins. Molecular docking simulations have revealed that this compound can bind to specific binding pockets on enzymes and receptors, suggesting its potential as an inhibitor or modulator of these targets. These computational studies provide valuable insights into the structure-activity relationships (SAR) of oxolane derivatives.

Recent experimental studies have explored the pharmacological properties of 4-(4-propylphenyl)oxolan-3-one in vitro and in vivo models. For example, research has shown that derivatives of this compound exhibit inhibitory activity against certain kinases involved in cancer progression. Additionally, preliminary studies suggest that modifications to the 4-propylphenyl group can fine-tune the pharmacological profile of the molecule, leading to improved therapeutic outcomes.

The role of 4-(4-propylphenyl)oxolan-3-one in drug development is further underscored by its potential as a prodrug or prodrug precursor. Prodrugs are inactive or less active forms of a drug that are converted into their active form within the body. The structural features of this compound make it an attractive candidate for prodrug design, as it can be engineered to release active pharmacophores under specific physiological conditions.

In conclusion, 4-(4-propylphenyl)oxolan-3-one (CAS No. 2002220-26-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its observed biological activities, make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.